Cas no 1226161-32-5 (1-(Morpholine-4-sulfonyl)propan-2-amine)

• Product Name: 1-(Morpholine-4-sulfonyl)propan-2-amine
• CAS No: 1226161-32-5
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• CID: 5694192
• PubChem ID: 82077676
• Update Time: 2025-07-19

1-(Morpholine-4-sulfonyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(MORPHOLINE-4-SULFONYL)PROPAN-2-AMINE
• EN300-1283684
• 1226161-32-5
• 1-Morpholin-4-ylsulfonylpropan-2-amine
• 2-Propanamine, 1-(4-morpholinylsulfonyl)-
• 1-(Morpholine-4-sulfonyl)propan-2-amine

• Inchi： 1S/C7H16N2O3S/c1-7(8)6-13(10,11)9-2-4-12-5-3-9/h7H,2-6,8H2,1H3
• InChI Key： CQGHTCNDFSVHIR-UHFFFAOYSA-N
• SMILES： S(CC(C)N)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 208.08816355g/mol
• Monoisotopic Mass: 208.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 349.0±52.0 °C(Predicted)
• pka: 8.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-(Morpholine-4-sulfonyl)propan-2-amine

Comprehensive Overview of 1-(Morpholine-4-sulfonyl)propan-2-amine (CAS No. 1226161-32-5)

1-(Morpholine-4-sulfonyl)propan-2-amine (CAS No. 1226161-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its morpholine and sulfonyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders.

The growing interest in 1-(Morpholine-4-sulfonyl)propan-2-amine aligns with current trends in precision medicine and personalized therapies. As the demand for novel small-molecule drugs rises, compounds like this are being scrutinized for their ability to modulate specific biological pathways. Recent studies highlight its potential role in addressing neurodegenerative diseases and autoimmune conditions, topics frequently searched by medical professionals and biotech enthusiasts. Its sulfonamide moiety, in particular, is a hotspot for structural optimization to enhance drug-like properties such as solubility and bioavailability.

From a synthetic chemistry perspective, CAS No. 1226161-32-5 exemplifies the convergence of heterocyclic chemistry and sulfonation techniques. The morpholine ring contributes to the compound’s stability and hydrogen-bonding capacity, while the sulfonyl group offers reactivity for further derivatization. These features make it a valuable building block for high-throughput screening libraries, a topic of high relevance in AI-driven drug discovery platforms. Laboratories optimizing green chemistry protocols also evaluate this compound for eco-friendly synthesis routes, reflecting broader industry shifts toward sustainability.

Analytical characterization of 1-(Morpholine-4-sulfonyl)propan-2-amine involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound’s stability under various pH conditions and thermal profiles is another area of active investigation, addressing common queries about storage conditions and handling protocols in research forums.

In the context of intellectual property, patents involving CAS No. 1226161-32-5 often focus on its application in combination therapies and drug delivery systems. This aligns with trending searches on "synergistic drug effects" and "targeted release formulations." Furthermore, computational chemists employ molecular docking simulations to predict interactions between this compound and biological targets, leveraging AI tools to accelerate discovery cycles—a subject frequently discussed in interdisciplinary scientific communities.

As the scientific community continues to explore 1-(Morpholine-4-sulfonyl)propan-2-amine, its commercial availability through specialty chemical suppliers remains critical. Suppliers often highlight its high purity grades (>98%) and customized packaging options, responding to procurement-related searches from academic and industrial buyers. The compound’s role in peptide modification and proteomics research further expands its market relevance, particularly in the era of biologics and biosimilars development.

Looking ahead, the trajectory of CAS No. 1226161-32-5 research will likely intersect with emerging technologies like machine learning-assisted synthesis and automated reaction optimization. These innovations address persistent challenges in scalability and cost-efficiency, making the compound a case study for modern chemical manufacturing paradigms. By integrating multidisciplinary insights, this overview underscores the compound’s significance in advancing both fundamental science and applied pharmaceutical solutions.